Cas no 1135283-47-4 (3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile)

• Product Name: 3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile
• CAS No: 1135283-47-4
• MF: C₁₁H₅BrClN₃
• MW: 294.534499883652
• MDL: MFCD11841005
• CID: 4572462
• Update Time: 2025-09-28

3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-chloro-2,2'-bipyridine-5-carbonitrile
• [2,2'-Bipyridine]-5-carbonitrile, 3-bromo-6-chloro-
• 3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile

• MDL： MFCD11841005
• Inchi： 1S/C11H5BrClN3/c12-8-5-7(6-14)11(13)16-10(8)9-3-1-2-4-15-9/h1-5H
• InChI Key： BPTAXXKUOYFOJI-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC(Cl)=C(C#N)C=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 130-132°

3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile

Introduction to 3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile (CAS No. 1135283-47-4)

3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile (CAS No. 1135283-47-4) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and materials science research. Its unique structural features, comprising bromo and chloro substituents on a bipyridine backbone with a nitrile group at the 5-position, make it a valuable intermediate in the synthesis of complex molecules. This compound has been extensively explored for its potential applications in coordination chemistry, medicinal chemistry, and the development of advanced materials.

The bipyridine core of 3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile is particularly noteworthy due to its ability to form stable metal complexes. Bipyridine derivatives are well-known for their chelating properties, which allow them to bind with various transition metals such as ruthenium, iridium, and platinum. These metal complexes have been widely studied for their catalytic and photophysical properties, making them suitable for applications in photodynamic therapy and organic light-emitting diodes (OLEDs). The presence of bromo and chloro substituents further enhances the reactivity of this compound, enabling a wide range of functionalization strategies that can be tailored for specific applications.

In recent years, 3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile has been increasingly utilized in the development of novel pharmaceuticals. Its structural framework is particularly relevant in the design of kinase inhibitors, which are critical in targeted cancer therapies. The nitrile group at the 5-position provides a site for further derivatization, allowing chemists to introduce additional functional groups that can modulate the binding affinity and selectivity of the resulting compounds. For instance, researchers have leveraged this compound to develop potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses and autoimmune diseases.

Moreover, the compound has found applications in materials science, particularly in the synthesis of luminescent materials and sensors. The bipyridine moiety serves as an effective ligand for constructing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit fascinating properties such as high surface area, tunable porosity, and selective adsorption capabilities. The bromo and chloro substituents on the bipyridine ring facilitate further cross-coupling reactions, enabling the construction of more complex architectures with tailored functionalities.

Recent studies have also highlighted the role of 3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile in bioimaging applications. Metal complexes derived from this compound have been shown to exhibit strong fluorescence properties when coordinated with transition metals like ruthenium or iridium. These complexes can be used as probes for imaging biological processes in vitro and in vivo. The ability to tune the emission wavelengths by selecting different metal ions allows researchers to develop multicolor imaging systems that can simultaneously track multiple biological targets.

The synthesis of 3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile typically involves multi-step organic transformations starting from commercially available precursors such as 2-amino pyridine. The introduction of bromo and chloro substituents is achieved through halogenation reactions using appropriate reagents like N-bromosuccinimide (NBS) or phosphorus oxychloride (POCl₃). The nitrile group is then installed via cyanation reactions using reagents such as copper(I) cyanide or potassium cyanide under controlled conditions. These synthetic strategies highlight the compound's accessibility and its potential for large-scale production.

The versatility of 3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile is further underscored by its utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups at various positions on the bipyridine core, expanding the library of possible derivatives. Such modifications are crucial for optimizing the pharmacological properties of drug candidates and enhancing the functionality of material components.

In conclusion,3-Bromo-6-chloro-2,2'-bipyridine-5-carbonitrile (CAS No. 1135283-47-4) represents a cornerstone compound in modern chemical research. Its unique structural attributes enable diverse applications across pharmaceuticals, materials science, and bioimaging fields. As research continues to uncover new synthetic pathways and functional modifications,this compound promises to remain at forefront innovation efforts aimed developing next-generation therapeutics advanced technologies.